Cas no 75605-52-6 (2-Propanol,1-chloro-3-[(phenylmethyl)amino]-)

• Product Name: 2-Propanol,1-chloro-3-[(phenylmethyl)amino]-
• CAS No: 75605-52-6
• MF: C₁₀H₁₄ClNO
• MW: 199.677261829376
• MDL: MFCD00963435
• CID: 563715
• PubChem ID: 173441
• Update Time: 2025-05-16

2-Propanol,1-chloro-3-[(phenylmethyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 2-Propanol,1-chloro-3-[(phenylmethyl)amino]-
• 3-amino-1-chloro-4-phenylbutan-2-ol
• 2-Propanol, 1-chloro-3-((phenylmethyl)amino)-
• (2S)-1-(Benzylamino)-3-chloropropan-2-ol; (S)-(-)-N-Benzyl-N-(3-chloro-2-hydroxypropyl)amine
• MFCD00963435
• 257929-95-6
• DTXSID10997033
• WS-01269
• N-benzyl-3-amino-1-chloropropan-2-ol
• 1-benzylamino-3-chloropropane-2-ol
• 75605-52-6
• Benzyl-(1-amino-3-chloro-2-propanol)
• N-benzyl-3-amino-1-chloropropan-2ol
• SB84633
• EN300-61780
• BACP
• CS-0270026
• SCHEMBL2919287
• XNPBVLLNKJHQAO-UHFFFAOYSA-N
• 1-(benzylamino)-3-chloropropan-2-ol
• AKOS005216859
• DB-336845

• MDL： MFCD00963435
• Inchi： 1S/C10H14ClNO/c11-6-10(13)8-12-7-9-4-2-1-3-5-9/h1-5,10,12-13H,6-8H2
• InChI Key： XNPBVLLNKJHQAO-UHFFFAOYSA-N
• SMILES： ClCC(CNCC1C=CC=CC=1)O

Computed Properties

• Exact Mass: 199.07652
• Monoisotopic Mass: 199.076392
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.3

Experimental Properties

• Density: 1.151
• Boiling Point: 344.3°C at 760 mmHg
• Flash Point: 162°C
• Refractive Index: 1.547
• PSA: 32.26
• LogP: 1.76680

2-Propanol,1-chloro-3-[(phenylmethyl)amino]- Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C(BD448044)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 2-Propanol,1-chloro-3-[(phenylmethyl)amino]-

Introduction to 2-Propanol,1-chloro-3-[(phenylmethyl)amino]- (CAS No. 75605-52-6)

2-Propanol,1-chloro-3-[(phenylmethyl)amino]-, identified by its Chemical Abstracts Service (CAS) number 75605-52-6, is a significant compound in the field of chemical and pharmaceutical research. This compound, featuring a unique structural configuration, has garnered attention due to its potential applications in various scientific and industrial domains. The molecular structure incorporates both chloro and amine functional groups, making it a versatile intermediate in synthetic chemistry.

The compound's primary structure consists of a propanol backbone, modified with a chloro substituent at the first carbon and an amine group at the third carbon, which is further substituted with a phenylmethyl (benzyl) moiety. This specific arrangement imparts unique reactivity and interaction capabilities, making it a valuable building block in the synthesis of more complex molecules.

In recent years, the pharmaceutical industry has shown increasing interest in compounds with similar structural motifs due to their potential as pharmacophores. The presence of both electron-withdrawing and electron-donating groups in 2-Propanol,1-chloro-3-[(phenylmethyl)amino]- allows for diverse interactions with biological targets, which is crucial for drug development. Specifically, the benzylamine substituent can engage in hydrogen bonding and hydrophobic interactions, enhancing binding affinity to biological receptors.

One of the most compelling aspects of this compound is its role as a precursor in the synthesis of more complex pharmaceutical intermediates. Researchers have utilized derivatives of 2-Propanol,1-chloro-3-[(phenylmethyl)amino]- to develop novel therapeutic agents targeting various diseases. For instance, studies have explored its utility in creating inhibitors for enzymes involved in metabolic pathways relevant to diabetes and cancer. The chloro group provides a reactive site for further functionalization, enabling the construction of intricate molecular architectures.

The chemical reactivity of 2-Propanol,1-chloro-3-[(phenylmethyl)amino]- is further enhanced by its ability to undergo nucleophilic substitution reactions. This property makes it particularly useful in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are fundamental in constructing biaryl structures prevalent in many active pharmaceutical ingredients (APIs). These reactions allow for the introduction of additional functional groups or aromatic rings, expanding the compound's utility in drug design.

Recent advancements in computational chemistry have also highlighted the importance of 2-Propanol,1-chloro-3-[(phenylmethyl)amino]- in virtual screening campaigns. Molecular modeling studies have demonstrated that this compound can interact effectively with target proteins through multiple binding modes. This flexibility is critical for developing drugs that exhibit high specificity and reduced side effects. Furthermore, computational predictions have helped optimize synthetic routes to improve yield and purity.

In addition to its pharmaceutical applications, 2-Propanol,1-chloro-3-[(phenylmethyl)amino]- has found utility in materials science. Its unique structural features make it a candidate for developing novel polymers or liquid crystals with tailored properties. For example, researchers have investigated its incorporation into polymer backbones to enhance thermal stability or mechanical strength. Such materials could find applications in electronics or advanced coatings.

The synthesis of 2-Propanol,1-chloro-3-[(phenylmethyl)amino]- involves multi-step organic reactions that require careful optimization to ensure high yields and minimal byproducts. Common synthetic pathways include nucleophilic substitution on an appropriate precursor followed by functional group transformations. Advances in green chemistry principles have also led to the development of more sustainable synthetic routes, reducing waste and energy consumption.

Evaluation of the compound's biological activity has been a focal point for many research groups. In vitro studies have shown promising results regarding its potential as an antimicrobial agent. The combination of chloro and amine functionalities disrupts bacterial cell membranes or inhibits essential metabolic pathways. Additionally, preliminary toxicology studies suggest that this compound exhibits low toxicity at therapeutic concentrations.

The future prospects for 2-Propanol,1-chloro-3-[(phenylmethyl)amino]- are bright, with ongoing research exploring new synthetic methodologies and applications. Collaborative efforts between academia and industry are expected to accelerate the discovery of novel derivatives with enhanced pharmacological properties. As computational tools continue to evolve, virtual screening will play an increasingly critical role in identifying promising candidates for further development.